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Compound Name: 2-(2-Aminopyridin-3-yl)acetonitrile

Cat. No.: B3118286

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(2-Aminopyridin-3-yl)acetonitrile has been identified as a key building block in the
synthesis of complex heterocyclic molecules for the pharmaceutical and agrochemical
industries. This technical guide provides a comprehensive overview of the available information
on this compound, including its chemical properties and general applications. However, a
detailed historical account of its discovery and specific, publicly available experimental
protocols for its synthesis remain elusive despite extensive searches of academic and patent
literature. This document summarizes the existing knowledge and highlights the information
gaps that present opportunities for future research and publication.

Introduction

2-(2-Aminopyridin-3-yl)acetonitrile, with the CAS number 23612-61-5, is a substituted
aminopyridine derivative that holds potential as a versatile intermediate in organic synthesis. Its
structure, featuring a reactive nitrile group and a nucleophilic amino group on a pyridine
scaffold, makes it a valuable precursor for the construction of various fused heterocyclic
systems. These resulting structures are of significant interest in the discovery of novel
therapeutic agents and agrochemicals. This guide aims to consolidate the known information
about this compound for the scientific community.
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Physicochemical Properties

While detailed experimental data is scarce, the basic physicochemical properties of 2-(2-
Aminopyridin-3-yl)acetonitrile can be derived from its structure and information from
chemical suppliers.

Table 1: Physicochemical Properties of 2-(2-Aminopyridin-3-yl)acetonitrile

Property Value Source
CAS Number 23612-61-5 [1]
Molecular Formula C7H7N3 [1]
Molecular Weight 133.15 g/mol [1]
Not specified in available
Appearance .
literature
) ) Not specified in available
Melting Point .
literature
N ) Not specified in available
Boiling Point ]
literature
o Not specified in available
Solubility ]
literature
Storage Condition Room temperature [1]

Synthesis and Discovery

The history of the discovery of 2-(2-Aminopyridin-3-yl)acetonitrile is not well-documented in
publicly accessible literature. Similarly, a specific, detailed experimental protocol for its
synthesis has not been found. However, based on general principles of organic chemistry and
known reactions for the synthesis of similar aminopyridine derivatives, a plausible synthetic
route can be conceptualized.

A potential synthetic pathway could involve the cyanation of a suitable 3-halo-2-aminopyridine
precursor, such as 2-amino-3-bromopyridine. This transformation is typically achieved using a
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cyanide source, such as copper(l) cyanide or zinc cyanide, often in the presence of a palladium
or nickel catalyst.

Below is a generalized workflow representing a possible synthetic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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